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Compound of Interest

Compound Name: 1,5-Diazacyclooctane

Cat. No.: B3191712 Get Quote

I. Purification by Distillation: A Guide for
Scalable Purification
Distillation is often the method of choice for purifying moderate to large quantities of 1,5-
Diazacyclooctane, particularly when removing non-volatile impurities or those with significantly

different boiling points.

Frequently Asked Questions (Distillation)
Q1: I'm planning a distillation of 1,5-DACO. What are its key physical properties I need to

consider?

Understanding the physical properties of 1,5-DACO is critical for designing a successful

distillation protocol. The most important parameter is its boiling point, which is significantly high

at atmospheric pressure.
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Property Value Source(s)

Molecular Formula C₆H₁₄N₂ [1]

Molar Mass 114.19 g/mol [1]

Boiling Point (atm) 194 °C [1][2][3]

Boiling Point (vac) 78–80 °C @ 16 Torr [4]

Density 0.852 g/mL [1][2][3]

Appearance Colorless liquid [4]

Q2: My 1,5-DACO seems to be decomposing and turning yellow/brown during distillation at

atmospheric pressure. What is happening and how can I prevent this?

This is a common issue. The high atmospheric boiling point of 194 °C is sufficient to cause

thermal degradation of the amine.[1][2][3] Amines, especially cyclic diamines, can be

susceptible to oxidation and side reactions at elevated temperatures.

The solution is to perform the distillation under reduced pressure (vacuum distillation). By

lowering the pressure, you significantly decrease the boiling point of 1,5-DACO, allowing it to

vaporize at a much lower, non-destructive temperature. As noted in the table above, the boiling

point drops to 78-80 °C at 16 Torr, a much safer temperature range for the molecule.[4]

Q3: What is the recommended setup for distilling crude 1,5-DACO to achieve high purity?

For optimal separation from impurities with boiling points close to that of 1,5-DACO, a vacuum

fractional distillation setup is highly recommended. The inclusion of a fractionating column (e.g.,

a Vigreux or packed column) between the distillation flask and the condenser increases the

number of theoretical plates, enhancing separation efficiency.
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Problem: Strong Adsorption on Silica

Solution: Basified Eluent

Silica Surface (Si-OH, Acidic)1,5-DACO (Basic)

Strong Acid-Base
Interaction

Silica Surface (Si-O⁻ NR₃H⁺)

1,5-DACO (Basic)

Weak Interaction
(Elutes Cleanly)

Triethylamine (TEA, Basic) Neutralizes Acidic Sites
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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